Cas no 31197-54-3 (Naphthalene,1,2,3,4-tetrahydro-1,1,5,6-tetramethyl-)

• Product Name: Naphthalene,1,2,3,4-tetrahydro-1,1,5,6-tetramethyl-
• CAS No: 31197-54-3
• MF: C₁₄H₂₀
• MW: 188.308604240417
• CID: 317324
• PubChem ID: 3015543
• Update Time: 2025-09-19

Naphthalene,1,2,3,4-tetrahydro-1,1,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,4-tetrahydro-1,1,5,6-tetramethyl-
• Methylionene
• 4,4,7,8-tetramethyl-2,3-dihydro-1H-naphthalene
• 1,2,3,4-Tetrahydro-1,1,5,6-tetramethylnaphthalene
• 31197-54-3
• Naphthalene, 1,2,3,4-tetrahydro-1,1,5,6-tetramethyl-
• AKOS026674273
• 1,1,5,6-Tetramethyl-1,2,3,4-tetrahydronaphthalene
• DTXSID60185125
• FXJRXZWVNPHANR-UHFFFAOYSA-N

• Inchi： 1S/C14H20/c1-10-7-8-13-12(11(10)2)6-5-9-14(13,3)4/h7-8H,5-6,9H2,1-4H3
• InChI Key： FXJRXZWVNPHANR-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2C=CC(C)=C(C)C=2CCC1

Computed Properties

• Exact Mass: 188.1566
• Monoisotopic Mass: 188.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.9

Experimental Properties

• Color/Form: Oil
• Density: 0.908
• Boiling Point: 263.5°Cat760mmHg
• Flash Point: 108.8°C
• Refractive Index: 1.51
• PSA: 0

Naphthalene,1,2,3,4-tetrahydro-1,1,5,6-tetramethyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins